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Compound of Interest

Compound Name: Rediocide C

CAS No.: 677277-98-4

Cat. No.: B1150924

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rediocide A is a daphnane ester derived from the plant Trigonostemon reidioides. Initially

identified for its insecticidal properties, recent research has unveiled its potential as a

modulator of the immune system, specifically in the context of cancer immunotherapy.[1] These

application notes provide detailed protocols for the preparation and experimental use of

Rediocide A, with a focus on its role as an immune checkpoint inhibitor that enhances the

tumor-killing capacity of Natural Killer (NK) cells.[2][3][4]

Chemical and Physical Properties
A summary of the key chemical and physical properties of Rediocide A is presented in Table 1.

Table 1: Chemical and Physical Properties of Rediocide A
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Property Value Reference

Molecular Formula C₄₄H₅₈O₁₃ [5][6]

Molecular Weight 794.9 g/mol [5][6]

CAS Number 280565-85-7 [6]

Appearance Yellow solid/powder [7]

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone

[8]

Preparation of Rediocide A for Experimental Use
Stock Solution Preparation
Note: Rediocide A is soluble in several organic solvents. Dimethyl sulfoxide (DMSO) is a

common solvent for preparing stock solutions for in vitro experiments.

Materials:

Rediocide A powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes or vials

Protocol:

Based on the molecular weight of Rediocide A (794.9 g/mol ), calculate the mass required to

prepare a 10 mM stock solution. For example, to prepare 1 mL of a 10 mM stock solution,

7.95 mg of Rediocide A is needed.

Weigh the calculated amount of Rediocide A powder in a sterile microcentrifuge tube.

Add the appropriate volume of sterile DMSO to the tube.
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Vortex thoroughly until the Rediocide A is completely dissolved. Gentle warming in a 37°C

water bath can aid dissolution.

Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid

repeated freeze-thaw cycles.

Store the stock solution at -20°C or -80°C for long-term storage. While some compounds in

DMSO can be stable for months at -80°C, it is recommended to use freshly prepared

solutions or solutions stored for no longer than one month.[9] The stability of Rediocide A in

DMSO over extended periods has not been definitively established, so minimizing storage

time is advisable.[10]

Working Solution Preparation
Protocol:

Thaw a single aliquot of the Rediocide A stock solution at room temperature.

Dilute the stock solution to the desired final concentration using the appropriate cell culture

medium. For example, to prepare a 100 nM working solution from a 10 mM stock, perform a

1:100,000 dilution. This can be achieved through serial dilutions.

Ensure that the final concentration of DMSO in the cell culture medium is below 0.5% to

prevent cellular toxicity.[9] A vehicle control (medium with the same final concentration of

DMSO) should always be included in experiments.[11]

Experimental Protocols
In Vitro Co-culture of NK Cells with Non-Small Cell Lung
Cancer (NSCLC) Cells
This protocol describes the co-culture of human NK cells with A549 or H1299 NSCLC cell lines

to assess the effect of Rediocide A on NK cell-mediated cytotoxicity.

Materials:

A549 or H1299 cells
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Human Natural Killer (NK) cells (e.g., primary NK cells or NK-92 cell line)

Complete cell culture medium (e.g., RPMI-1640 supplemented with 10% FBS and 1%

Penicillin-Streptomycin)

Rediocide A working solutions (10 nM and 100 nM)

Vehicle control (culture medium with 0.1% DMSO)

96-well cell culture plates

Protocol:

Seed A549 or H1299 cells into a 96-well plate at a density of 1 x 10⁴ cells per well and allow

them to adhere overnight.

The following day, add NK cells to the wells at various effector-to-target (E:T) ratios (e.g.,

1:1, 2:1, 5:1).

Treat the co-cultures with Rediocide A at final concentrations of 10 nM and 100 nM. Include a

vehicle control (0.1% DMSO).

Incubate the plates for 24 hours at 37°C in a 5% CO₂ incubator.

Following incubation, assess NK cell-mediated cytotoxicity and other functional parameters

using the assays described below.

Biophotonic Cytotoxicity Assay
This assay quantifies the lysis of target cancer cells that have been engineered to express

luciferase.

Materials:

Co-culture plate from section 4.1 (using luciferase-expressing A549 or H1299 cells)

Luciferase assay reagent (e.g., Bright-Glo™ Luciferase Assay System)

Luminometer
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Protocol:

After the 24-hour incubation, remove the co-culture plates from the incubator and allow them

to equilibrate to room temperature.

Add the luciferase assay reagent to each well according to the manufacturer's instructions.

This reagent lyses the cells and provides the substrate for the luciferase enzyme.

Measure the luminescence in each well using a luminometer.

The percentage of cell lysis is calculated as follows: % Lysis = 100 x (1 - (Luminescence of

sample / Luminescence of target cells alone))

Flow Cytometry for NK Cell Degranulation (CD107a
Assay)
This protocol measures the surface expression of CD107a, a marker of NK cell degranulation,

upon co-culture with target cells.

Materials:

Co-culture plate from section 4.1

Fluorochrome-conjugated anti-human CD107a antibody

Fluorochrome-conjugated antibodies against NK cell markers (e.g., CD3, CD56)

Protein transport inhibitor (e.g., Monensin)

FACS buffer (PBS with 2% FBS)

Flow cytometer

Protocol:

At the beginning of the co-culture (section 4.1), add the anti-CD107a antibody to each well.
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After 1 hour of incubation, add a protein transport inhibitor (e.g., Monensin) to each well to

prevent the internalization of CD107a.

Continue the incubation for the remainder of the 24-hour period.

After incubation, harvest the cells and wash them with FACS buffer.

Stain the cells with antibodies against NK cell surface markers (e.g., anti-CD3 and anti-

CD56) to identify the NK cell population.

Acquire the samples on a flow cytometer.

Analyze the percentage of CD107a-positive cells within the NK cell gate (CD3⁻/CD56⁺).

Enzyme-Linked Immunosorbent Assay (ELISA) for
Interferon-γ (IFN-γ)
This protocol measures the concentration of IFN-γ secreted into the culture supernatant as an

indicator of NK cell activation.

Materials:

Supernatant from the co-culture plate (section 4.1)

Human IFN-γ ELISA kit

Microplate reader

Protocol:

After the 24-hour incubation, centrifuge the co-culture plates and carefully collect the

supernatant from each well.

Perform the IFN-γ ELISA on the collected supernatants according to the manufacturer's

instructions.

Measure the absorbance at the appropriate wavelength using a microplate reader.
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Calculate the concentration of IFN-γ in each sample based on the standard curve.

Quantitative Data Summary
The following table summarizes the reported effects of Rediocide A on NK cell function in co-

culture with NSCLC cells.

Table 2: Effects of 100 nM Rediocide A on NK Cell Function after 24-hour Co-culture

Parameter Cell Line
Fold/Percent
Change

Reference

NK Cell-Mediated

Lysis
A549 3.58-fold increase [4][11][12]

H1299 1.26-fold increase [4][11][12]

Granzyme B Level A549 48.01% increase [4][11][12]

H1299 53.26% increase [4][11][12]

IFN-γ Secretion A549 3.23-fold increase [4][11][12]

H1299 6.77-fold increase [4][11][12]

CD155 Expression A549 14.41% decrease [4][11][12]

H1299 11.66% decrease [4][11][12]

Signaling Pathways and Experimental Workflow
Rediocide A Mechanism of Action in NK Cell-Mediated
Immunity
Rediocide A enhances NK cell-mediated killing of tumor cells by downregulating the expression

of CD155 on the tumor cell surface. CD155 is a ligand for the inhibitory receptor TIGIT

expressed on NK cells. By reducing CD155 levels, Rediocide A mitigates the inhibitory signal

transmitted through the TIGIT pathway, thereby unleashing the cytotoxic potential of NK cells.
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Caption: TIGIT/CD155 signaling pathway and the effect of Rediocide A.

Rediocide A and Protein Kinase C (PKC) Signaling
Rediocide A has also been shown to activate conventional protein kinase C (PKC), which can

lead to the desensitization and internalization of G-protein-coupled receptors (GPCRs).[1]
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Caption: Rediocide A activates conventional PKC, leading to GPCR desensitization.

Experimental Workflow for Assessing Rediocide A
Activity
The following diagram outlines the general workflow for evaluating the in vitro effects of

Rediocide A on NK cell function.
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Caption: Workflow for in vitro evaluation of Rediocide A.

In Vivo Experimental Use
Currently, there is a lack of publicly available data on the in vivo administration of Rediocide A

in animal models for cancer immunotherapy research. Therefore, specific protocols for in vivo

use, including dosage, administration routes, and potential toxicity, cannot be provided at this

time. Researchers planning in vivo studies should conduct preliminary dose-finding and toxicity

experiments.
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Conclusion
Rediocide A presents a promising avenue for enhancing NK cell-mediated anti-tumor immunity.

The protocols outlined in these application notes provide a framework for researchers to

investigate its efficacy and mechanism of action in a laboratory setting. Further studies are

warranted to explore its full therapeutic potential, particularly in in vivo models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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